Cas no 1803787-20-3 (2,3-Difluoro-5-(difluoromethoxy)thioanisole)

• Product Name: 2,3-Difluoro-5-(difluoromethoxy)thioanisole
• CAS No: 1803787-20-3
• MF: C₈H₆F₄OS
• MW: 226.191255092621
• CID: 4820592
• Update Time: 2023-08-19

2,3-Difluoro-5-(difluoromethoxy)thioanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-5-(difluoromethoxy)thioanisole

• Inchi： 1S/C8H6F4OS/c1-14-6-3-4(13-8(11)12)2-5(9)7(6)10/h2-3,8H,1H3
• InChI Key： GGUZTXJJJYEONF-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C(=CC(=C1)OC(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 3.6
• Topological Polar Surface Area: 34.5